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Compound of Interest

Compound Name: Disperse red 73

Cat. No.: B103122

Introduction

Supercritical fluid dyeing (SFD) represents a significant advancement in textile coloration,
offering an environmentally sustainable alternative to conventional water-based methods.[1]
This technology utilizes carbon dioxide (CO2) in its supercritical state (above 31.1 °C and 7.38
MPa) as the dyeing medium.[1][2] In this state, CO2 possesses a unique combination of liquid-
like density and gas-like viscosity, making it an excellent solvent for non-polar compounds like
disperse dyes.[1] This allows for the efficient, water-free dyeing of synthetic fibers, particularly
polyester (PET).[1][3][4]

Disperse Red 73 (C.l. 11116) is a single azo disperse dye suitable for polyester dyeing.[5] Its
application in scCOz2 offers numerous advantages, including the elimination of wastewater,
reduced energy consumption as no drying is required, shorter processing times, and the ability
to recycle over 90% of the CO2.[1][6] The process avoids the need for dispersing agents and
other auxiliary chemicals typically required in aqueous dyeing.[1][3]

These notes provide detailed protocols and quantitative data for the application of Disperse
Red 73 in the supercritical CO2z dyeing of polyester, intended for researchers and scientists in
materials science and sustainable chemistry.

Quantitative Data Summary

The efficiency of scCOz2 dyeing is critically dependent on process parameters that influence the
solubility of the dye in the supercritical fluid.
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Table 1: Physicochemical Properties of C.I. Disperse Red 73

Property Value Reference
C.l. Name Disperse Red 73, C.I. 11116 [5]
CAS Number 16889-10-4 [5]
Molecular Formula C1sH16N6O2 [5]
Molecular Weight 348.36 g/mol [5]
Chemical Class Single Azo [5]
Appearance Dark red powder [5]

Table 2: Solubility of C.l. Disperse Red 73 in Supercritical CO2

The solubility of Disperse Red 73 is a key factor for achieving effective dye uptake. It
increases with both pressure and temperature.[7][8][9] The increase in solubility is particularly
sharp at pressures above 18 MPa.[8]

Temperature Range (°C) Pressure Range (MPa) Solubility Range (mol/mol)

70 -130 14 - 26 1.96 x 10¢-19.78 x 10~°

(Data sourced from references[1][7][8][9])

Table 3: Typical Process Parameters for scCO2 Dyeing of Polyester
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Parameter

Typical Range

Unit

Notes

Temperature

80 - 140

°C

Affects dye solubility
and fiber swelling.
Higher temperatures
increase dye uptake
but must be controlled
to prevent polymer
degradation.[1][10]

Pressure

17-29

MPa

Directly influences
CO:z2 density, which is
the primary driver of
dye solubility and
penetration into the
fiber.[1]

Dyeing Time

20-90

minutes

Significantly shorter
than conventional
aqueous dyeing due
to high diffusion rates
in the supercritical
fluid.[1]

Dye Concentration

% owf*

The amount of dye is
calculated based on
the weight of the
fabric.[1][10]

CO:2 Flow Rate

20-40

mL/min

In dynamic
(continuous flow)
systems, the flow rate
affects the dissolution
kinetics of the dye.[1]
[11]

*owf: on weight of fabric
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Experimental Protocols

The following protocols are based on established methodologies for dyeing polyester fabrics in

a laboratory-scale supercritical fluid apparatus.

Protocol 1: Supercritical CO2 Dyeing of Polyester Fabric

Objective: To dye polyester fabric with Disperse Red 73 using a supercritical CO2z medium.

Materials & Equipment:

Pre-cleaned polyester (PET) fabric

Disperse Red 73 powder (C.l. 11116)

High-pressure dyeing vessel (autoclave) with temperature and pressure controls
High-pressure pump for COz2

CO:z cylinder (purity = 99.5%)[1]

Heating system (e.g., heating jacket or oil bath)

Stirring mechanism (optional, for improved circulation)

Procedure:

Sample Preparation: Cut a precisely weighed sample of the polyester fabric (e.g., 5-10
grams).

Loading the Vessel: Place the fabric sample inside the high-pressure vessel. The fabric can
be wrapped around a perforated tube to ensure even exposure.[2] Place the accurately
weighed Disperse Red 73 powder at the bottom of the vessel.[2]

Sealing and Purging: Securely seal the vessel. Purge the system with low-pressure gaseous
CO: for 2-3 minutes to remove any residual air.[1]

Pressurization: Begin pumping liquid CO:z into the vessel until the target pressure (e.g., 20-
25 MPa) is achieved.[1]
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e Heating and Dyeing: Activate the heating system and bring the vessel to the desired dyeing
temperature (e.g., 120 °C) at a controlled rate (e.g., 2-3 °C/min).[1]

» Dyeing Cycle: Once the target temperature and pressure are stable, maintain these
conditions for the specified dyeing duration (e.g., 60 minutes). If available, use agitation or
fluid circulation to ensure uniform dyeing.[1]

o Cooling and Depressurization: After the dyeing period, cool the vessel to below 50 °C.[1]
Slowly and carefully depressurize the vessel. As the COz transitions back to a gaseous state,
its solvent power is lost, causing any undissolved dye to precipitate.[1]

o Sample Retrieval: Once fully depressurized, open the vessel and remove the dyed fabric.
The CO:2 can be captured and recycled.[1]

Protocol 2: Post-Dyeing Reduction Clearing

Objective: To remove residual dye particles from the fabric surface, thereby improving rubbing
fastness and overall color quality.[1]

Materials:

e Dyed polyester sample

Sodium dithionite (Na2S20a4)

Sodium hydroxide (NaOH)

Deionized water

Beaker and heating stirrer
Procedure:

e Prepare Clearing Solution: Prepare a solution containing 2 g/L sodium dithionite and 2 g/L
sodium hydroxide in deionized water.[1]

o Treatment: Immerse the dyed fabric in the clearing solution. Heat the solution to 70-80 °C
and maintain for 10-20 minutes with gentle stirring.
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» Rinsing: Remove the fabric and rinse it thoroughly, first with warm deionized water and then
with cold deionized water, until the rinse water is clear and colorless.[1]

» Drying: Allow the fabric to air dry completely.

Protocol 3: Evaluation of Dyeing Performance

Objective: To quantitatively assess the quality of the dyeing process.
1. Color Strength (K/S Value) Measurement:

o Use a reflectance spectrophotometer to measure the spectral reflectance of the dyed fabric
at its wavelength of maximum absorption (Amax).

o Calculate the K/S value using the Kubelka-Munk equation, which is proportional to the
concentration of dye absorbed by the fiber:[1] K/S = (1 - R)?/ 2R where R is the decimal
fraction of the reflectance of the sample.

e Higher K/S values indicate a greater color yield and deeper shade on the fabric.[1][12]
2. Colorfastness to Washing (ISO 105-C06):

« Stitch the dyed specimen between two specified adjacent undyed fabrics (e.g., cotton and
wool).[1]

o Place this composite sample in a container with a standard detergent solution and stainless
steel balls.[1]

o Agitate the container in a testing apparatus at a specified temperature (e.g., 40 °C or 60 °C)
for a set time (e.g., 30 minutes).[1]

 After the cycle, rinse and dry the specimen.

o Evaluate the change in the color of the dyed sample and the degree of staining on the
adjacent fabrics using standard Grey Scales for comparison.[1]

Visualizations
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The following diagrams illustrate the experimental workflow and the interplay of key process
parameters in supercritical CO2z dyeing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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